4,6-dimethyl-N-[2-(1,2,4-oxadiazol-3-yl)propan-2-yl]pyridine-2-carboxamide

• IUPAC Name: 4,6-dimethyl-N-[2-(1,2,4-oxadiazol-3-yl)propan-2-yl]pyridine-2-carboxamide
• InChI: InChI=1S/C13H16N4O2/c1-8-5-9(2)15-10(6-8)11(18)16-13(3,4)12-14-7-19-17-12/h5-7H,1-4H3,(H,16,18)
• InChI Key: BYIZBFYDQAIIPW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1)C(=O)NC(C)(C)C2=NOC=N2)C
• Molecular Formula: C13H16N4O2
• Molecular Weight: 260.29 g/mol

Description

4,6-dimethyl-N-[2-(1,2,4-oxadiazol-3-yl)propan-2-yl]pyridine-2-carboxamide is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4,6-dimethyl-N-[2-(1,2,4-oxadiazol-3-yl)propan-2-yl]pyridine-2-carboxamide involves the inhibition of various enzymes and signaling pathways involved in inflammation, cancer, and neurodegeneration. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It also inhibits the activity of matrix metalloproteinases (MMPs), enzymes that play a crucial role in cancer invasion and metastasis.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits various biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). It also inhibits the proliferation and migration of cancer cells and induces apoptosis in cancer cells. Additionally, it has been found to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4,6-dimethyl-N-[2-(1,2,4-oxadiazol-3-yl)propan-2-yl]pyridine-2-carboxamide in lab experiments is its ability to exhibit multiple biological activities. This makes it a potential candidate for the development of multi-targeted drugs. However, one of the limitations of using this compound is its poor solubility in water, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research on 4,6-dimethyl-N-[2-(1,2,4-oxadiazol-3-yl)propan-2-yl]pyridine-2-carboxamide. One of the directions is to investigate its potential use in the treatment of other diseases such as diabetes, cardiovascular diseases, and autoimmune diseases. Another direction is to explore its mechanism of action in more detail to identify potential targets for drug development. Additionally, the development of novel analogs of this compound with improved solubility and efficacy is another area of future research.
Conclusion:
In conclusion, this compound is a chemical compound that has potential applications in various fields of scientific research. Its ability to exhibit multiple biological activities makes it a potential candidate for the development of multi-targeted drugs. However, further research is needed to explore its potential use in the treatment of other diseases and to develop novel analogs with improved solubility and efficacy.

Synthesis Methods

The synthesis of 4,6-dimethyl-N-[2-(1,2,4-oxadiazol-3-yl)propan-2-yl]pyridine-2-carboxamide involves the reaction of 4,6-dimethyl-2-pyridinecarboxylic acid with 2-amino-2-methyl-1-propanol in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 1-hydroxybenzotriazole (HOBt). The reaction mixture is then heated at reflux temperature for several hours to obtain the desired product.

Scientific Research Applications

4,6-dimethyl-N-[2-(1,2,4-oxadiazol-3-yl)propan-2-yl]pyridine-2-carboxamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit anti-inflammatory, anti-cancer, anti-microbial, and anti-oxidant properties. It is also being investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.